Cas no 189057-53-2 (thio-DABO 10e)

• Product Name: thio-DABO 10e
• CAS No: 189057-53-2
• MF: C₂₀H₂₀N₂OS
• MW: 336.450603485107
• CID: 2786162
• Update Time: 2023-08-07

thio-DABO 10e Chemical and Physical Properties

Names and Identifiers

• 2-(Cyclopentylthio)-6-(naphthalen-1-ylmethyl)pyrimidin-4(1H)-one
• BDBM2424
• SB57873
• 2-(Cyclopentylthio)-6-(naphthylmethyl)-3-hydropyrimidin-4-one
• 2-cyclopentylsulfanyl-4-(1-naphthylmethyl)-1H-pyrimidin-6-one
• 2-(cyclopentylsulfanyl)-6-(naphthalen-1-ylmethyl)-3,4-dihydropyrimidin-4-one
• thio-DABO 10e

• Inchi： 1S/C20H20N2OS/c23-19-13-16(21-20(22-19)24-17-9-2-3-10-17)12-15-8-5-7-14-6-1-4-11-18(14)15/h1,4-8,11,13,17H,2-3,9-10,12H2,(H,21,22,23)
• InChI Key： AOWDXFDHIHDNHD-UHFFFAOYSA-N
• SMILES： S(C1=NC(=CC(N1)=O)CC1=CC=CC2C=CC=CC1=2)C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 536
• XLogP3: 4.7
• Topological Polar Surface Area: 66.8